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Compound of Interest

Compound Name: Ac-Lys(Fmoc)-OH

Cat. No.: B613747 Get Quote

Essential Safety and Handling Guide for Ac-
Lys(Fmoc)-OH
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of Ac-Lys(Fmoc)-OH. This document provides

immediate, essential safety protocols and logistical plans to ensure the well-being of laboratory

personnel and maintain experimental integrity.

Immediate Safety and Hazard Information
Ac-Lys(Fmoc)-OH is a chemical reagent that requires careful handling to avoid potential

health risks. According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), this compound is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

In addition, it is categorized as a combustible solid. Adherence to the safety protocols outlined

below is crucial for minimizing exposure and ensuring a safe laboratory environment.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ac-Lys(Fmoc)-OH,

particularly in its powdered form.

PPE Category Item Specifications

Eye Protection Safety Goggles
Chemical splash goggles with

side-shields.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Inspect gloves

for any tears or punctures

before use.

Body Protection Laboratory Coat
A long-sleeved lab coat, fully

buttoned, is required.

Respiratory Protection Fume Hood or Respirator

All handling of powdered Ac-

Lys(Fmoc)-OH should be

conducted within a certified

chemical fume hood to prevent

inhalation of dust. If a fume

hood is not available, a

NIOSH-approved respirator

with a particulate filter should

be used.

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is critical for both safety and maintaining the integrity

of the compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area.
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Recommended storage temperatures are between 2-30°C.

2. Preparation and Handling:

All weighing and preparation of solutions must be conducted in a certified chemical fume

hood to minimize inhalation of the powder.

Avoid generating dust.

Use designated spatulas and weighing boats.

Ensure all necessary equipment is present in the fume hood before starting work to minimize

traffic in and out of the containment area.

3. Spill and Emergency Procedures:

Minor Spill: In the event of a small spill, carefully sweep the solid material to avoid creating

dust. Place the spilled material and any contaminated cleaning materials into a sealed,

labeled container for hazardous waste disposal.

Skin Contact: Should the chemical come into contact with your skin, immediately wash the

affected area with soap and plenty of water and remove any contaminated clothing.

Eye Contact: In case of eye contact, flush the eyes with copious amounts of water for at

least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult, seek

medical attention.

Disposal Plan
Proper disposal of Ac-Lys(Fmoc)-OH and any associated waste is essential to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of unused or expired Ac-Lys(Fmoc)-OH as hazardous

chemical waste in a properly labeled and sealed container.
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Contaminated Materials: Any materials that have come into contact with Ac-Lys(Fmoc)-OH,

such as gloves, weighing paper, and pipette tips, should be disposed of in a designated

hazardous waste container.

Solutions: Aqueous and organic solutions containing Ac-Lys(Fmoc)-OH should be collected

in separate, appropriate hazardous waste containers. Do not pour down the drain.

Regulatory Compliance: Always follow your institution's and local environmental regulations

for hazardous waste disposal. When in doubt, consult with your institution's Environmental

Health and Safety (EHS) department.[2]

Quantitative Data Summary
Property Value Source

GHS Hazard Codes H315, H319, H335 [1]

Storage Class 11 (Combustible Solids)

Storage Temperature 2-30°C

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of Ac-Lys(Fmoc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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